Cas no 632322-62-4 (1-(cyclohexoxycarbonyloxy)ethyl 3-[[4-(2-cyanophenyl)phenyl]methyl]-2-ethoxy-benzimidazole-4-carboxylate)

• Product Name: 1-(cyclohexoxycarbonyloxy)ethyl 3-[[4-(2-cyanophenyl)phenyl]methyl]-2-ethoxy-benzimidazole-4-carboxylate
• CAS No: 632322-62-4
• MF: C₃₃H₃₃N₃O₆
• MW: 567.631628751755
• CID: 1649174
• PubChem ID: 25068699
• Update Time: 2025-04-21

1-(cyclohexoxycarbonyloxy)ethyl 3-[[4-(2-cyanophenyl)phenyl]methyl]-2-ethoxy-benzimidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohexoxycarbonyloxy)ethyl 3-[[4-(2-cyanophenyl)phenyl]methyl]-2-ethoxy-benzimidazole-4-carboxylate
• 1H-benzim<wbr>
• LogP
• 1-[[(Cyclohexyloxy)carbonyl]oxy]ethyl 1-[(2a(2)-cyano[1,1a(2)-biphenyl]-4-yl)methyl]-2-ethoxy-1H-benzimidazole-7-carboxylate
• 632322-62-4
• SCHEMBL1020471
• DTXSID101105747
• (+/-)1-[[(cyclohexyloxy)carbonyl]oxy]ethyl-2-ethoxy-1-[(2'-cyanobiphenyl-4-yl)-methyl]-1H-benzimidazole-7-carboxylate
• SIQUUIKHTASBBJ-UHFFFAOYSA-N

• Inchi： 1S/C33H33N3O6/c1-3-39-32-35-29-15-9-14-28(31(37)40-22(2)41-33(38)42-26-11-5-4-6-12-26)30(29)36(32)21-23-16-18-24(19-17-23)27-13-8-7-10-25(27)20-34/h7-10,13-19,22,26H,3-6,11-12,21H2,1-2H3
• InChI Key： SIQUUIKHTASBBJ-UHFFFAOYSA-N
• SMILES： O(C(=O)OC(C)OC(C1=CC=CC2=C1N(C(=N2)OCC)CC1C=CC(C2C=CC=CC=2C#N)=CC=1)=O)C1CCCCC1

Computed Properties

• Exact Mass: 567.23709
• Monoisotopic Mass: 567.23693578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 12
• Complexity: 939
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 112.67